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Compound of Interest

Compound Name: 2,2-Dimethoxybutane

Cat. No.: B1295343

This guide provides a comprehensive overview of the available thermochemical data for 2,2-
dimethoxybutane, tailored for researchers, scientists, and professionals in drug development.
The information is presented in a structured format to facilitate easy access and comparison,
including detailed experimental context where available.

Core Thermochemical Data

The following tables summarize the known quantitative thermochemical data for 2,2-
dimethoxybutane. A distinction is made between experimentally determined values and those
derived from computational models.

Table 1: Experimentally Determined Thermochemical Properties of 2,2-Dimethoxybutane

Property Value Units Method Reference
Enthalpy of ) Wiberg and
) 19.33+0.04 kJ/mol Calorimetry )
Hydrolysis (ArH®) Squires, 1979[1]
Enthalpy of B Teodorescu, et
) 9.32 kJ/mol Not Specified
Fusion (AfusH) al., 2003

Table 2: Calculated Thermochemical Properties of 2,2-Dimethoxybutane (Joback Method)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1295343?utm_src=pdf-interest
https://www.benchchem.com/product/b1295343?utm_src=pdf-body
https://www.benchchem.com/product/b1295343?utm_src=pdf-body
https://www.benchchem.com/product/b1295343?utm_src=pdf-body
https://www.benchchem.com/product/b1295343?utm_src=pdf-body
https://www.benchchem.com/product/b1295343?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3453994&Mask=8
https://www.benchchem.com/product/b1295343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Units
Standard Gibbs Free Energy
_ -207.52 kJ/mol
of Formation (AfG®)
Enthalpy of Formation (Gas,
-440.36 kJ/mol
AfH°gas)
Enthalpy of Vaporization
by P 32.47 kJ/mol
(AvapH®)
Enthalpy of Fusion (AfusH®) 6.26 kJ/mol

Table 3: Calculated Ideal Gas Heat Capacity (Cp,gas) of 2,2-Dimethoxybutane at Various

Temperatures (Joback Method)

Temperature (K)

Ideal Gas Heat Capacity (J/mol-K)

378.29 205.93
407.66 217.24
437.03 228.17
466.41 238.72
495.78 248.88
525.15 258.67
554.52 268.08

Experimental Protocols

Detailed experimental procedures for the determination of thermochemical data for 2,2-

dimethoxybutane are not extensively available in the public domain. The following represents

a generalized protocol for determining the heat of hydrolysis of an acetal, based on standard

calorimetric techniques.

Determination of Enthalpy of Hydrolysis via Calorimetry
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The enthalpy of hydrolysis of an acetal like 2,2-dimethoxybutane can be determined using an

isoperibol reaction calorimeter. The fundamental principle involves measuring the temperature

change of a system of known heat capacity when the hydrolysis reaction occurs.

Materials and Equipment:

Isoperibol calorimeter (e.g., a Dewar flask equipped with a thermistor or a high-precision
thermometer, a stirrer, and a calibration heater)

High-purity 2,2-dimethoxybutane

Aqueous acid catalyst (e.g., dilute hydrochloric acid)

Data acquisition system to monitor temperature changes

Generalized Procedure:

Calorimeter Calibration: The heat capacity of the calorimeter is determined by introducing a
known amount of electrical energy through the calibration heater and measuring the resulting
temperature rise. This allows for the accurate conversion of temperature changes during the
reaction to heat evolved or absorbed.

Sample Preparation: A precise amount of 2,2-dimethoxybutane is weighed and sealed in a
glass ampoule.

Reaction Initiation: The calorimeter is charged with a known volume of the aqueous acid
solution and allowed to reach thermal equilibrium. The reaction is initiated by breaking the
ampoule containing the 2,2-dimethoxybutane, allowing it to mix with the acid and undergo
hydrolysis.

Temperature Monitoring: The temperature of the calorimeter contents is monitored
continuously throughout the reaction until a stable final temperature is reached.

Data Analysis: The heat of the reaction is calculated from the observed temperature change
and the predetermined heat capacity of the calorimeter and its contents. The enthalpy of
hydrolysis is then determined on a molar basis.
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Visualizations

The following diagrams illustrate key relationships and workflows relevant to the
thermochemistry of 2,2-dimethoxybutane.
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Caption: Acid-catalyzed hydrolysis of 2,2-dimethoxybutane.
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Caption: Generalized workflow for calorimetric determination of enthalpy of hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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